![molecular formula C21H25ClN2O3 B5628165 (3R*,4S*)-1-(3-chloro-4-propoxybenzoyl)-4-(3-methoxyphenyl)pyrrolidin-3-amine](/img/structure/B5628165.png)
(3R*,4S*)-1-(3-chloro-4-propoxybenzoyl)-4-(3-methoxyphenyl)pyrrolidin-3-amine
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Overview
Description
This compound belongs to a class of organic compounds known for their heterocyclic structures, which include pyrrolidine derivatives. These compounds are significant in medicinal chemistry due to their biological activities and their roles as intermediates in the synthesis of various bioactive molecules (Nguyen & Vo Viet Dai, 2023).
Synthesis Analysis
The synthesis of related pyrrolidine derivatives typically involves multi-component reactions that can include aliphatic amines reacting with other organic compounds to form trisubstituted pyrrolidine diones. These reactions are significant for generating a wide variety of heterocyclic compounds that can be further modified for different applications (Nguyen & Vo Viet Dai, 2023).
Molecular Structure Analysis
The structure of pyrrolidine derivatives can be confirmed using various spectroscopic methods such as 1D and 2D NMR, high-resolution mass spectrometry, and sometimes X-ray crystallography. These techniques provide detailed information on the molecular framework and the configuration of atoms within the compound (Nguyen & Vo Viet Dai, 2023).
Chemical Reactions and Properties
Compounds containing the pyrrolidine moiety can undergo various chemical reactions, including ring-opening, amide formation, and enamine formation, depending on the reacting agents and conditions. These reactions are crucial for further functionalizing the compound for specific purposes (Buggle, McManus, & O'sullivan, 1978).
properties
IUPAC Name |
[(3R,4S)-3-amino-4-(3-methoxyphenyl)pyrrolidin-1-yl]-(3-chloro-4-propoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClN2O3/c1-3-9-27-20-8-7-15(11-18(20)22)21(25)24-12-17(19(23)13-24)14-5-4-6-16(10-14)26-2/h4-8,10-11,17,19H,3,9,12-13,23H2,1-2H3/t17-,19+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAQTUHRSCNOYRD-MJGOQNOKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)C(=O)N2CC(C(C2)N)C3=CC(=CC=C3)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCOC1=C(C=C(C=C1)C(=O)N2C[C@@H]([C@H](C2)N)C3=CC(=CC=C3)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(3R,4S)-3-amino-4-(3-methoxyphenyl)pyrrolidin-1-yl]-(3-chloro-4-propoxyphenyl)methanone |
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